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Compound of Interest

Compound Name: C-Peptide, dog

Cat. No.: B612701 Get Quote

For researchers, scientists, and drug development professionals engaged in canine diabetes

and metabolic disease research, the accurate measurement of C-peptide is crucial for

assessing pancreatic beta-cell function. This guide provides a detailed comparison of

commercially available competitive ELISA kits for canine C-peptide, offering a comprehensive

overview of their performance characteristics, experimental protocols, and a look at alternative

measurement methodologies.

Performance Comparison of Canine C-Peptide
Competitive ELISA Kits
The selection of an appropriate ELISA kit is paramount for obtaining reliable and reproducible

data. Below is a summary of key performance metrics for several commercially available kits.
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Manufact
urer

Kit
Catalog
No.

Sensitivit
y

Detection
Range

Intra-
Assay CV
(%)

Inter-
Assay CV
(%)

Sample
Type

Sigma-

Aldrich /

Merck

Millipore

EZCCP-

47K
0.24 ng/mL

0.2 - 10

ng/mL
<10%[1][2] <15%[1][2]

Serum,

Plasma[3]

Assay

Genie
CNEB0091

0.069

ng/mL[4]

0.156 - 10

ng/mL[4]

Provided

with kit[4]

Provided

with kit[4]

Serum,

Plasma,

Lysate[4]

Assay

Genie

CNDL0001

3

Not

Specified

Not

Specified
<10%[5] <12%[5]

Serum,

Plasma,

Cell

Culture

Supernata

nts[5]

Antibodies.

com
A82419

<0.061

ng/ml[6]

0.156 - 10

ng/ml[6]
<10%[6] <12%[6]

Serum,

Plasma,

Tissue

Homogena

tes, Cell

Lysates,

Cell

Culture

Supernata

nts[6]

ELK

Biotechnol

ogy

Not

Specified

0.13

ng/mL[7]

0.32 - 20

ng/mL[7]

<8%[7] <10%[7] Serum,

Plasma,

Tissue

Homogena

tes, Cell

Lysates,

Cell

Culture

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.fishersci.com/shop/products/canine-c-peptide-elisa/EZCCP47K
https://www.merckmillipore.com/FR/en/product/Canine-C-peptide-ELISA,MM_NF-EZCCP-47K
https://www.fishersci.com/shop/products/canine-c-peptide-elisa/EZCCP47K
https://www.merckmillipore.com/FR/en/product/Canine-C-peptide-ELISA,MM_NF-EZCCP-47K
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/116/771/protocol-ezccp47k-mk.pdf
https://www.assaygenie.com/dog-c-peptide-c-peptide-elisa-kit/
https://www.assaygenie.com/dog-c-peptide-c-peptide-elisa-kit/
https://www.assaygenie.com/dog-c-peptide-c-peptide-elisa-kit/
https://www.assaygenie.com/dog-c-peptide-c-peptide-elisa-kit/
https://www.assaygenie.com/dog-c-peptide-c-peptide-elisa-kit/
https://www.assaygenie.com/canine-c-peptide-elisa-kit/
https://www.assaygenie.com/canine-c-peptide-elisa-kit/
https://www.assaygenie.com/canine-c-peptide-elisa-kit/
https://www.antibodies.com/catalog/elisa-kits/canine-c-peptide-elisa-kit-a82419
https://www.antibodies.com/catalog/elisa-kits/canine-c-peptide-elisa-kit-a82419
https://www.antibodies.com/catalog/elisa-kits/canine-c-peptide-elisa-kit-a82419
https://www.antibodies.com/catalog/elisa-kits/canine-c-peptide-elisa-kit-a82419
https://www.antibodies.com/catalog/elisa-kits/canine-c-peptide-elisa-kit-a82419
https://www.elkbiotech.com/pro/ELK10822
https://www.elkbiotech.com/pro/ELK10822
https://www.elkbiotech.com/pro/ELK10822
https://www.elkbiotech.com/pro/ELK10822
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612701?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Supernata

nts[7]

Cloud-

Clone

Corp.

CEA447Ca
Not

Specified

98.77 -

8,000

pg/mL[8]

Not

Specified

Not

Specified

Serum,

Plasma,

Tissue

Homogena

tes, Cell

Lysates,

Cell

Culture

Supernata

nts[8]

St John's

Laboratory

STJE0007

564

0.061

ng/mL

0.156 - 10

ng/mL

Not

Specified

Not

Specified

Serum,

Plasma,

Tissue

Homogena

tes, Cell

Lysates,

Cell

Culture

Supernata

nts

Experimental Principles and Protocols
Understanding the underlying principles and specific protocols of each kit is essential for

successful experimental execution and data interpretation.

Principle of Competitive ELISA
Competitive ELISA is a common method for quantifying antigens, such as C-peptide. In this

assay, the C-peptide in the sample competes with a labeled (e.g., biotinylated) C-peptide for a

limited number of primary antibody binding sites. The amount of labeled C-peptide bound to the

antibody is inversely proportional to the amount of C-peptide in the sample.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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